
Technical Support Center: 26Al Dating and
Complex Exposure Histories

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Aluminum-26

CAS No.: 14682-66-7

Cat. No.: B1230959
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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing 26Al

dating, with a specific focus on correcting for complex exposure histories.

Frequently Asked Questions (FAQs)
Q1: What is a "complex exposure history" in the context of 26Al dating?

A complex exposure history refers to a situation where a sample has been subjected to multiple

periods of exposure to cosmic rays and subsequent burial.[1][2] This is in contrast to a "simple"

history of a single exposure period followed by sampling, or a single exposure followed by a

single burial event.[1] Scenarios leading to complex histories include intermittent sediment or

snow cover, glacial advance and retreat, and exhumation and reburial in fluvial or desert

environments.[1][2][3] Such histories can significantly complicate the interpretation of 26Al

concentrations and lead to inaccurate age calculations if not properly addressed.

Q2: How can I identify a sample with a complex exposure history?
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The combined measurement of 26Al and another cosmogenic nuclide with a different half-life,

most commonly 10Be, is the primary method for identifying complex exposure histories.[1][2]

The two isotopes are produced in quartz at a relatively constant ratio (approximately 6.75:1 for

26Al:10Be).[4] Deviations from the expected 26Al/10Be ratio for a given exposure age can

indicate a complex history.[2][4] For instance, a ratio lower than expected for the measured

10Be concentration suggests a period of burial during which the shorter-lived 26Al (half-life

~0.717 million years) decayed more rapidly than 10Be (half-life ~1.39 million years).[4][5]

Q3: What are the main corrective actions for a sample with a suspected complex exposure

history?

Corrective actions for complex exposure histories involve moving beyond simple exposure age

calculations and utilizing models that account for periods of burial. The most common approach

is "burial dating," which uses the discordant decay of the 26Al-10Be pair to determine the

duration of both exposure and burial.[1][2][4] This requires measuring the concentrations of

both isotopes in the sample. The data can then be plotted on a "banana diagram" (26Al/10Be

vs. 10Be concentration) to infer the exposure and burial history.[1]

Q4: Can online calculators handle complex exposure history corrections?

Standard online exposure age calculators, such as the CRONUS-Earth calculators, are

primarily designed for calculating simple exposure ages assuming continuous exposure.[6][7]

[8] While they allow for inputs like shielding and erosion rates, they do not inherently model

complex exposure-burial scenarios.[6][7] To correct for complex histories, you will typically

need to use more specialized calculations or models that explicitly solve for both exposure and

burial durations using the 26Al and 10Be data.[1][2] Some research groups have developed

their own scripts or models for this purpose.

Troubleshooting Guide
Issue 1: Calculated 26Al exposure age is significantly different from the expected age based on

geological context.
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Possible Cause Troubleshooting Step

Undetected Burial Period: The sample may

have been buried for a significant period,

causing the 26Al to decay and yielding an

erroneously young simple exposure age.

Measure 10Be in the same sample. A low

26Al/10Be ratio can confirm a history of burial.

Use a burial dating model to calculate a more

accurate age.[1][2]

Inheritance: The sample may contain 26Al from

a previous exposure period that was not fully

removed by erosion before the most recent

exposure.[3] This will result in an age that is too

old.

Analyze multiple samples from the same

landform. Inheritance is often variable between

samples. A cluster of younger ages may

represent the true exposure age.

Post-burial Production: For buried samples,

continued production of 26Al and 10Be by

muons at depth can alter the nuclide

concentrations and lead to an underestimation

of the burial age.[9][10]

If post-burial production is suspected, especially

in samples buried at shallow depths (<30 m), it

is necessary to use a model that accounts for

muogenic production as a function of depth.[9]

Inaccurate Production Rate Scaling: The

production rate of 26Al varies with latitude,

altitude, and time. Using an incorrect scaling

model can lead to age inaccuracies.

Ensure you are using an up-to-date and

appropriate production rate scaling model for

your sample location and the timescale of

interest.[6][8]

Issue 2: High uncertainty in the corrected age.
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Possible Cause Troubleshooting Step

Low Nuclide Concentrations: Samples with short

exposure times or significant burial will have low

concentrations of 26Al and 10Be, leading to

larger analytical uncertainties during AMS

measurement.

Increase the sample size if possible to increase

the total number of cosmogenic nuclide atoms

for measurement.

"Dirty" Samples: High concentrations of stable

Al, Ti, Mg, or Mn in the quartz sample can

interfere with the measurement of 26Al,

increasing uncertainty.[9]

Meticulous mineral separation and chemical

purification are crucial. If issues persist, it may

indicate the sample is unsuitable for 26Al

analysis.

Uncertainty in Half-lives: The decay constants

for 26Al and 10Be have associated uncertainties

that propagate into the age calculation.

Ensure you are using the most recently

accepted values for the half-lives of 26Al and

10Be in your calculations.[1][4]

Quantitative Data Summary
Parameter Value Reference

26Al Half-life ~0.717 Million years [5]

10Be Half-life ~1.39 Million years [4]

Spallogenic Production Ratio

(26Al/10Be) in Quartz at Sea

Level, High Latitude

~6.75 [4]

Experimental Protocols
Methodology for Correcting for a Simple Burial History:

Sample Preparation:

Crush and sieve the rock sample to isolate the desired grain size.

Separate quartz from other minerals using magnetic and heavy liquid separation

techniques.
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Etch the quartz grains in a dilute hydrofluoric acid solution to remove atmospheric 10Be

and any non-quartz minerals.

Dissolve the purified quartz in concentrated hydrofluoric acid after adding a known amount

of 9Be carrier.

Separate Al and Be from the solution using ion-exchange chromatography.

Precipitate Al and Be as hydroxides, then oxidize to Al2O3 and BeO by heating.

AMS Measurement:

Mix the prepared oxides with a metal binder (e.g., Nb or Ag) and press into a target for the

Accelerator Mass Spectrometer (AMS).

Measure the 26Al/27Al and 10Be/9Be ratios in the AMS.

Calculate the concentrations of 26Al and 10Be (atoms per gram of quartz) based on the

measured ratios, the mass of the quartz, and the amount of carrier added.

Data Analysis and Correction:

Input the measured 26Al and 10Be concentrations into a two-isotope plot (also known as a

"banana plot").

The position of the sample on this plot, relative to the "exposure-burial island," allows for

the determination of the initial exposure dose and the subsequent burial duration.

Use appropriate equations that model the radioactive decay of both isotopes during burial

to solve for the two unknowns: the pre-burial exposure time (or inheritance) and the burial

age.

Visualizations
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Caption: Workflow for assessing complex exposure histories in 26Al dating.
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Caption: Logical relationship of nuclide evolution during a burial event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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